Cas no 68990-15-8 (1,2,3,4,5,6,7,8-Octahydro-8,8-dimethyl-2-naphthaldehyde)

• Product Name: 1,2,3,4,5,6,7,8-Octahydro-8,8-dimethyl-2-naphthaldehyde
• CAS No: 68990-15-8
• MF: C₁₃H₂₀O
• MW: 192.297304153442
• CID: 58913
• Update Time: 2024-12-09

1,2,3,4,5,6,7,8-Octahydro-8,8-dimethyl-2-naphthaldehyde Chemical and Physical Properties

Names and Identifiers

• Fenugreek Oils
• Fenugreek Absolute
• Fenugreek Extract
• 1,2,3,4,5,6,7,8-Octahydro-8,8-dimethyl-2-naphthaldehyde
• 1,2,3,4,5,6,7,8-OCTAHYDRO-8,8-DIMETHYL-2,NAPHTHALDEHYDE
• Cyclomugual
• 2-Naphthalenecarboxaldehyde, 1,2,3,4,5,6,7,8-octahydro-8,8-dimethyl-
• 8,8-dimethyl-1,2,3,4,5,6,7,8-octahydronaphthalene-2-carbaldehyde
• 8,8-Dimethyl-1,2,3,4,5,6,7,8-octahydro-2-naphthalenecarboxaldehyde
• 8,8-dimethyl-2,3,4,5,6,7-hexahydro-1H-naphthalene-2-carbaldehyde
• Q27269747
• 1,2,3,4,5,6,7,8-Octahydro-8,8-
• Foenugreekseedextract
• Foenugreektincture
• Hyperabsolutefunugreek
• Oils,fenugreek
• Fenugreek(Trigonellafoenum-graecumL.)
• fenugreek seed meal
• FENUGREEKSEEDEXTRACT

• Inchi： 1S/C13H20O/c1-13(2)7-3-4-11-6-5-10(9-14)8-12(11)13/h9-10H,3-8H2,1-2H3
• InChI Key： AQJANVUPNABWRU-UHFFFAOYSA-N
• SMILES： O=CC1CCC2CCCC(C)(C)C=2C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 273
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Slightly yellow oily liquid, with a strong sweet \ spicy \ Maple like aroma, slightly caramel flavor
• FEMA: 2484 | FENUGREEK (TRIGONELLA FOENUM-GRAECUM L.)

1,2,3,4,5,6,7,8-Octahydro-8,8-dimethyl-2-naphthaldehyde Security Information

• Toxicity：GRAS(FEMA；FDA，§182．10，2000)。